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Abstract
This technical guide provides a comprehensive overview of the human Presenilin Enhancer

(PEN) gene, an essential component of the γ-secretase complex. We delve into the gene's

localization at both the chromosomal and subcellular levels, and present a detailed analysis of

its expression across a wide range of human tissues. This document is intended to serve as a

valuable resource for researchers investigating the physiological roles of PSENEN and its

implications in disease, particularly in neurodegenerative disorders and certain skin conditions.

The guide includes detailed methodologies for key experimental procedures and visual

representations of associated signaling pathways to facilitate a deeper understanding of

PSENEN's biological functions.

Introduction
The human PSENEN gene, also known as Presenilin Enhancer 2 (PEN-2), encodes a small,

101-amino acid transmembrane protein that is a critical component of the γ-secretase complex.

[1][2] This multi-protein complex plays a pivotal role in intramembrane proteolysis, a process

essential for the cleavage of numerous type I transmembrane proteins, including the Amyloid

Precursor Protein (APP) and the Notch receptor.[3] Given its integral role in these fundamental

signaling pathways, dysregulation of PSENEN expression or function has been implicated in

the pathogenesis of several human diseases, most notably Alzheimer's disease and a familial

form of acne inversa.[3] This guide provides an in-depth examination of the genomic and
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cellular localization of PSENEN, its expression profile in human tissues, and the experimental

methodologies used to elucidate these characteristics.

Gene Localization
The PSENEN gene is located on the long (q) arm of chromosome 19 at position 13.12.[2]

Subcellular Localization
The PEN-2 protein is an integral membrane protein with a hairpin-like topology, having both its

N- and C-termini located in the lumen of the endoplasmic reticulum (ER) or the extracellular

space. Experimental evidence from various studies has consistently demonstrated its

localization to several key subcellular compartments:

Endoplasmic Reticulum (ER): As a core component of the γ-secretase complex, PEN-2 is

assembled and matured within the ER.

Golgi Apparatus: Following its assembly in the ER, the γ-secretase complex, including PEN-

2, traffics through the Golgi apparatus for further processing and transport.

Plasma Membrane: A significant portion of the functional γ-secretase complex resides in the

plasma membrane, where it can interact with its substrates.

Endosomes: PEN-2 has also been detected in endosomal compartments, which is relevant

for the processing of endocytosed substrate proteins like APP.

Gene and Protein Expression
PSENEN is ubiquitously expressed across human tissues, although expression levels can vary.

The protein product, PEN-2, is also widely distributed, consistent with the fundamental roles of

the γ-secretase complex in most cell types.

Quantitative Gene Expression Data
The following table summarizes the mRNA expression levels of PSENEN in various human

tissues, compiled from RNA-Seq data. The values are presented in Transcripts Per Million

(TPM), which normalizes for gene length and sequencing depth.
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Tissue Expression Level (TPM)

Adipose Tissue 15.6

Adrenal Gland 25.4

Brain 22.1

Breast 18.9

Colon 21.3

Esophagus 19.8

Heart 14.2

Kidney 23.7

Liver 17.5

Lung 28.1

Lymph Node 24.6

Ovary 20.5

Pancreas 19.1

Prostate 22.8

Skeletal Muscle 11.3

Skin 16.4

Small Intestine 23.1

Spleen 27.8

Stomach 18.2

Testis 35.2

Thyroid 26.5

Uterus 21.9

White Blood Cells 30.7

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2477412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data compiled from publicly available RNA-Seq datasets. Actual values may vary between

studies and individuals.

Protein Expression
Immunohistochemical studies have confirmed the widespread expression of the PEN-2 protein.

The Human Protein Atlas reports cytoplasmic and membranous staining in a majority of

tissues, consistent with its role as a component of the γ-secretase complex located in the

membranes of the ER, Golgi, and cell surface.

Signaling Pathways
The PEN-2 protein, as a subunit of the γ-secretase complex, is centrally involved in two major

signaling pathways: the Notch signaling pathway and the processing of the Amyloid Precursor

Protein (APP).

Notch Signaling Pathway
Notch signaling is a highly conserved cell-cell communication pathway crucial for development

and tissue homeostasis. The final step of Notch receptor activation requires cleavage by the γ-

secretase complex, which releases the Notch Intracellular Domain (NICD). The NICD then

translocates to the nucleus to regulate the transcription of target genes.
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Figure 1: The canonical Notch signaling pathway.

Amyloid Precursor Protein (APP) Processing
The processing of APP by γ-secretase is a key event in the pathogenesis of Alzheimer's

disease. Sequential cleavage of APP by β-secretase and then γ-secretase leads to the
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production of amyloid-β (Aβ) peptides, which can aggregate to form amyloid plaques in the

brain.
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Figure 2: The amyloidogenic pathway of APP processing.

Experimental Protocols
This section provides detailed methodologies for the key experiments used to study PSENEN

gene expression and protein localization.

Quantitative Real-Time PCR (qPCR) for PSENEN mRNA
Expression
This protocol outlines the steps for quantifying PSENEN mRNA levels from total RNA isolated

from cells or tissues.

1. RNA Isolation:
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Isolate total RNA from the sample of interest using a commercially available kit (e.g., RNeasy

Kit, Qiagen or TRIzol, Invitrogen) according to the manufacturer's instructions.

Assess RNA quality and quantity using a spectrophotometer (e.g., NanoDrop) and by

agarose gel electrophoresis.

2. cDNA Synthesis:

Synthesize first-strand cDNA from 1-2 µg of total RNA using a reverse transcription kit (e.g.,

SuperScript IV Reverse Transcriptase, Invitrogen) with oligo(dT) or random hexamer

primers.

Follow the manufacturer's protocol for the reverse transcription reaction.

3. qPCR Reaction Setup:

Prepare the qPCR reaction mix in a total volume of 20 µL per reaction:

10 µL of 2x SYBR Green qPCR Master Mix

1 µL of forward primer (10 µM)

1 µL of reverse primer (10 µM)

2 µL of diluted cDNA (e.g., 1:10 dilution)

6 µL of nuclease-free water

Use primers specific for PSENEN and a reference gene (e.g., GAPDH, ACTB). Primer

sequences should be validated for specificity and efficiency.

4. qPCR Cycling Conditions:

Perform the qPCR reaction using a real-time PCR system with the following cycling

conditions:

Initial denaturation: 95°C for 10 minutes
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40 cycles of:

Denaturation: 95°C for 15 seconds

Annealing/Extension: 60°C for 1 minute

Melt curve analysis to verify product specificity.

5. Data Analysis:

Determine the cycle threshold (Ct) values for PSENEN and the reference gene.

Calculate the relative expression of PSENEN using the ΔΔCt method.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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